Cas no 64908-64-1 (2-Phenoxyisoindoline-1,3-dione)

• Product Name: 2-Phenoxyisoindoline-1,3-dione
• CAS No: 64908-64-1
• MF: C₁₄H₉NO₃
• MW: 239.226163625717
• CID: 411730
• PubChem ID: 3560555
• Update Time: 2025-04-25

2-Phenoxyisoindoline-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 2-Phenoxyisoindoline-1,3-dione
• 2-phenoxyisoindole-1,3-dione
• SCHEMBL436166
• GAMAGVXFNJWXNG-UHFFFAOYSA-N
• SB64556
• DTXSID70393638
• 2-Phenoxy-1H-isoindole-1,3(2H)-Dione
• 64908-64-1
• N-phenoxyphthalimide

• Inchi： 1S/C14H9NO3/c16-13-11-8-4-5-9-12(11)14(17)15(13)18-10-6-2-1-3-7-10/h1-9H
• InChI Key： GAMAGVXFNJWXNG-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 239.05827
• Monoisotopic Mass: 239.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 46.6Ų

Experimental Properties

• PSA: 46.61

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones

Additional information on 2-Phenoxyisoindoline-1,3-dione

2-Phenoxyisoindoline-1,3-dione: A Comprehensive Overview

The compound with CAS No. 64908-64-1, commonly referred to as 2-Phenoxyisoindoline-1,3-dione, is a highly specialized organic compound that has garnered significant attention in the fields of material science and organic synthesis. This compound is characterized by its unique structural features and versatile applications. In recent years, advancements in synthetic methodologies and its incorporation into cutting-edge materials have further highlighted its potential in various industries.

2-Phenoxyisoindoline-1,3-dione is a derivative of isoindoline, a heterocyclic compound known for its stability and reactivity. The substitution at the 2-position with a phenoxy group introduces additional electronic and steric effects, making it a valuable building block in organic chemistry. Its structure consists of a fused bicyclic system with two ketone groups, which contributes to its ability to participate in various chemical reactions, including condensations and cycloadditions.

Recent studies have demonstrated the utility of 2-Phenoxyisoindoline-1,3-dione in the synthesis of advanced materials such as coordination polymers and metal-organic frameworks (MOFs). These materials are highly sought after due to their potential applications in gas storage, catalysis, and sensing technologies. The compound's ability to act as a ligand in these systems has been extensively explored, with researchers leveraging its electronic properties to create highly efficient frameworks.

In addition to its role in materials science, 2-Phenoxyisoindoline-1,3-dione has also been investigated for its potential in drug discovery. Its structural similarity to certain bioactive compounds has led to exploratory studies in medicinal chemistry. Researchers have examined its ability to modulate enzyme activity and interact with biological targets, paving the way for further exploration in therapeutic applications.

The synthesis of 2-Phenoxyisoindoline-1,3-dione typically involves multi-step processes that require precise control over reaction conditions. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and enhancing scalability. These improvements have made the compound more accessible for both academic research and industrial applications.

From an environmental standpoint, the compound's stability and low toxicity make it an attractive candidate for green chemistry initiatives. Its use in eco-friendly materials and processes aligns with global efforts to promote sustainable development. As such, 2-Phenoxyisoindoline-1,3-dione represents a promising avenue for future research and commercialization.

In conclusion, 2-Phenoxyisoindoline-1,3-dione (CAS No. 64908-64-1) stands out as a versatile and valuable compound with diverse applications across multiple disciplines. Its structural uniqueness and functional versatility continue to drive innovation in materials science, organic synthesis, and drug discovery. As research progresses, the full potential of this compound is expected to unfold further, contributing significantly to technological advancements.